- Progress in demonstrating homochiral selection in prebiotic RNA synthesis, Advances in Space Research, 2013, 51(5), 772-779
Cas no 1548524-11-3 (Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-)
1548524-11-3 structure
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')-
1548524-11-3
C19H25N7O15P2
653.387225866318
5602209
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Properties
Names and Identifiers
-
- 5'-O-Phosphono-β-L-adenylyl-(3'→5')-uridine
-
- CDRILZBLRXAHGW-VIZRAIENSA-N
- 1S/C19H25N7O15P2/c20-15-10-16(22-5-21-15)26(6-23-10)18-13(30)14(8(40-18)4-37-42(32,33)34)41-43(35,36)38-3-7-11(28)12(29)17(39-7)25-2-1-9(27)24-19(25)31/h1-2,5-8,11-14,17-18,28-30H,3-4H2,(H,35,36)(H2,20,21,22)(H,24,27,31)(H2,32,33,34)/t7-,8+,11-,12-,13+,14+,17-,18+/m1/s1
- O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)OP(O)(=O)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=CC(=O)NC2=O)O1)O
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- Uridine 5'-Monophosphate
- Adenosine monophosphate
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- Related Literature
-
Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076
-
Zhijian Sun,Ryan Wong,Yifan Liu,Michael Yu,Jiaxiong Li,Daron Spence,Mingyue Zhang,Mohanalingam Kathaperumal,Ching-Ping Wong Nanoscale, 2022,14, 15193-15202
-
Quoc Hoang Pham,Andrew J. Tague,Christopher Richardson,Michael G. Gardiner,Stephen G. Pyne,Christopher J. T. Hyland Chem. Sci., 2023,14, 4893-4900
-
4. Fluorescent heterometallic MOFs: tunable framework charges and application for explosives detection†Kangcai Wang,Tianlin Liu,Yuji Liu,Xin Tian,Jie Sun,Qinghua Zhang CrystEngComm, 2016,18, 8301-8308
-
Jayesh Cherusseri,Nitin Choudhary Nanoscale Horiz., 2019,4, 840-858
-
Feng Xie,Yibiao Li,Xiuwen Chen,Lu Chen,Zhongzhi Zhu,Bin Li,Yubing Huang,Kun Zhang Chem. Commun., 2020,56, 5997-6000
-
M. Suwa,S. Tsukahara,H. Watarai Lab Chip, 2023,23, 1097-1127
-
Chengyan Zhou,Gang Li,Yanchuan Li,Liya Gong,Yifan Huang,Zhiping Shi,Shanshan Du,Ying Li,Maoqing Wang,Jun Yin,Changhao Sun Mol. BioSyst., 2015,11, 418-433
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